N-(4,6-dimethyl-2-pyrimidinyl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C11H12N4O2/c1-6-4-7(2)13-11(12-6)14-10(16)9-5-8(3)17-15-9/h4-5H,1-3H3,(H,12,13,14,16)
• InChI Key: AOBWFTXNWLSOLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)C2=NOC(=C2)C)C
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

N-(4,6-dimethyl-2-pyrimidinyl)-5-methyl-3-isoxazolecarboxamide (known as CL316243) is a synthetic compound that has been widely used in scientific research due to its ability to selectively activate the beta-3 adrenergic receptor. This receptor is involved in the regulation of energy expenditure and thermogenesis, making CL316243 a promising tool for the study of obesity and metabolic disorders.

Mechanism of Action

CL316243 selectively activates the beta-3 adrenergic receptor, which is predominantly expressed in brown adipose tissue and skeletal muscle. Activation of this receptor leads to the activation of adenylate cyclase and the subsequent production of cyclic AMP (cAMP), which activates protein kinase A (PKA) and stimulates the phosphorylation of target proteins involved in energy metabolism and thermogenesis.
Biochemical and Physiological Effects
CL316243 has been shown to increase energy expenditure and induce thermogenesis in brown adipose tissue, as well as improve glucose tolerance and insulin sensitivity in animal models of obesity and metabolic disorders. It has also been shown to have anti-inflammatory effects and to protect against diet-induced liver damage.

Advantages and Limitations for Lab Experiments

One advantage of using CL316243 in lab experiments is its selectivity for the beta-3 adrenergic receptor, which allows for the specific activation of this receptor without affecting other adrenergic receptors. However, one limitation is that its effects may vary depending on the species and strain of animal used, as well as the dose and duration of treatment.

Future Directions

There are several potential future directions for research involving CL316243. One area of interest is the development of novel drugs that target the beta-3 adrenergic receptor for the treatment of obesity and metabolic disorders. Another area of interest is the investigation of the role of the beta-3 adrenergic receptor in other physiological processes, such as cardiovascular function and immune function. Additionally, further studies are needed to determine the safety and efficacy of CL316243 in humans.

Scientific Research Applications

CL316243 has been used in a variety of scientific studies to investigate the role of the beta-3 adrenergic receptor in energy metabolism and thermogenesis. It has been shown to increase energy expenditure and induce thermogenesis in brown adipose tissue, suggesting that it may be a potential target for the treatment of obesity and metabolic disorders.